Cas no 934586-48-8 (N-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine)

N-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine structure
934586-48-8 structure
Product Name:N-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine
CAS No:934586-48-8
MF:C17H28BNO2
MW:289.220725059509
CID:1069543
PubChem ID:44121516
Update Time:2025-04-20

N-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine
    • methyl(propan-2-yl){[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}amine
    • AKOS000265868
    • starbld0017984
    • 934586-48-8
    • N-methyl-N-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]propan-2-amine
    • SB82205
    • N-Methyl-N-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)propan-2-amine
    • isopropyl(methyl)[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine
    • ALBB-019212
    • MDL: MFCD14280322
    • Inchi: 1S/C17H28BNO2/c1-13(2)19(7)12-14-10-8-9-11-15(14)18-20-16(3,4)17(5,6)21-18/h8-11,13H,12H2,1-7H3
    • InChI Key: ORRFUGSTPKCBFT-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=CC=2CN(C)C(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 289.2213093g/mol
  • Monoisotopic Mass: 289.2213093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7Ų
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